N-([1,1'-biphenyl]-4-yl)-[1,1':3',1''-terphenyl]-4'-amine

• Molecular Formula: C30H23N
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 2,4-diphenyl-N-(4-phenylphenyl)aniline
• InChI: InChI=1S/C30H23N/c1-4-10-23(11-5-1)25-16-19-28(20-17-25)31-30-21-18-27(24-12-6-2-7-13-24)22-29(30)26-14-8-3-9-15-26/h1-22,31H
• InChI Key: KIHBHETWBSJUJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)NC3=C(C=C(C=C3)C4=CC=CC=C4)C5=CC=CC=C5

Description

N-([1,1'-biphenyl]-4-yl)-[1,1':3',1''-terphenyl]-4'-amine is a useful research compound. Its molecular formula is C30H23N and its molecular weight is 397.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Xylene (250 mL) was bubbled with nitrogen for 15 min, followed by addition of 2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl (1.8 g, 4.4 mmol) and Pd2(dba)3 (1.0 g, 1.1 mmol). The mixture was bubbled with nitrogen for 15 min, then [1,1′:3′,1″-terphenyl]-4′-amine (9.8 g, 40.0 mmol), 4-iodobiphenyl (10.3 g, 36.7 mmol), sodium tert-butoxide (7.0 g, 73.4 mmol) were added. The mixture was bubbled with nitrogen for 15 min and refluxed for 13 h. After cooling, the reaction mixture was filtered through a silica pad and washed with toluene. The solvent was removed in vacuo and the residue was purified by flash chromatography using 40-60% toluene/hexane to afford N-([1,1′-biphenyl]-4-yl)-[1,1′:3′,1″-terphenyl]-4′-amine (14.7 g, 92% yield) as a white solid.